2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C10H23NO2
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 2-[2-(2-methylpentan-3-ylamino)ethoxy]ethanol
• InChI: InChI=1S/C10H23NO2/c1-4-10(9(2)3)11-5-7-13-8-6-12/h9-12H,4-8H2,1-3H3
• InChI Key: MVYZIABHJNKYKS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)C)NCCOCCO

Description

2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol is a secondary amine derivative with a branched alkyl substituent (2-methylpentan-3-yl) attached to an ethoxyethanol backbone. Its structure comprises a hydroxyl-terminated ethoxy chain linked to a secondary amine, which confers both hydrophilic and lipophilic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol typically involves the reaction of 2-methylpentan-3-amine with ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a strong base like sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction is typically conducted at elevated temperatures to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol involves large-scale reactors where the reactants are continuously fed into the system. The reaction conditions are optimized to maximize yield and purity, often involving the use of advanced separation techniques such as distillation and chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)

Substitution: Alkyl halides, Acyl chlorides

Major Products Formed

Oxidation: Aldehydes, Ketones

Reduction: Amines, Alcohols

Substitution: Various substituted derivatives depending on the reactants used.

Scientific Research Applications

2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of more complex molecules.

Biology: Employed in the study of biochemical pathways and as a probe in molecular biology experiments.

Medicine: Investigated for its potential therapeutic properties and as a building block in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as a component in various industrial formulations.

Mechanism of Action

The mechanism of action of 2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to changes in cellular signaling pathways and physiological responses .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with 2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol:

Structural Analogues

Compound Name	Key Structural Differences	Synthesis Yield (if available)	Key Properties/Applications	References
YTK-A76	3,4-Bis(benzyloxy)benzyl group instead of 2-methylpentan-3-yl	39.1% via reductive amination	Potential pharmaceutical intermediate
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	Phenoxy group instead of amino substituent	N/A	Industrial surfactant or stabilizer
2-(2-Iodoethoxy)ethan-1-ol	Iodo substituent as a leaving group	89% yield	Intermediate for click chemistry
Morpholine derivatives (e.g., C36H78N6O14)	Morpholine rings and complex substituents	N/A	UVCB substances for polymer synthesis

Structural and Functional Analysis

• Branching vs. Aromaticity : The 2-methylpentan-3-yl group in the target compound introduces branching, enhancing lipophilicity compared to YTK-A76’s aromatic benzyloxy groups. This may improve membrane permeability but reduce aqueous solubility .
• Amino vs. Phenoxy Groups: The amino group in the target compound enables hydrogen bonding and reactivity in drug design, whereas phenoxy derivatives (e.g., ) prioritize steric bulk and oxidative stability .
• Iodo Substituents : highlights 2-(2-iodoethoxy)ethan-1-ol as a reactive intermediate for further functionalization, unlike the stable secondary amine in the target compound .

Physicochemical Properties

Limited data exist for the target compound, but comparisons can be inferred:

• Thermophysical Behavior: Mixtures of 2-(2-methoxyethoxy)ethanol () exhibit nonideal enthalpic effects (ΔH_E), suggesting similar ethoxyethanol-based compounds may require tailored solvent systems for industrial applications .
• Safety Profile: Phenoxy derivatives () require stringent handling (e.g., skin/eye protection), implying analogous precautions for the amino-substituted target compound .

Biological Activity

2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol, also known as a derivative of ethanolamine, has garnered attention in recent years due to its potential biological activities. This article explores the compound's synthesis, biological mechanisms, and research findings regarding its pharmacological properties.

The compound is synthesized through the reaction of 2-methylpentan-3-amine with ethylene oxide. This process typically involves controlled conditions to ensure purity and yield. The molecular formula for this compound is $C_{10}H_{23}NO_2$, with a molecular weight of 189.30 g/mol. Its structure includes an amino group and an ethanolamine backbone, contributing to its unique biological properties .

The biological activity of 2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The compound can act as a ligand, modulating receptor activity and influencing biochemical pathways. Key mechanisms include:

• Enzyme Modulation : The compound may inhibit or activate specific enzymes involved in metabolic pathways.
• Receptor Binding : It can bind to neurotransmitter receptors, potentially affecting neurotransmission and cellular signaling.

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological effects:

• Antimicrobial Activity : Preliminary studies suggest that it may possess antimicrobial properties, inhibiting the growth of certain bacteria.
• Antiproliferative Effects : In vitro studies have shown that it can reduce cell proliferation in various cancer cell lines, indicating potential as an anticancer agent.
• Neuroprotective Effects : There is emerging evidence that the compound may protect neuronal cells from oxidative stress and apoptosis.

Antimicrobial Studies

In a study evaluating various compounds for their antimicrobial activity, 2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol demonstrated significant inhibition against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis. The minimum inhibitory concentration (MIC) values were found to be 62.5 µg/mL for E. faecalis and 78.12 µg/mL for S. aureus, showcasing its potential as an antimicrobial agent .

Antiproliferative Studies

Research on the antiproliferative effects of this compound revealed that it significantly inhibited the growth of HeLa cells with an IC50 value of approximately 226 µg/mL. This suggests that the compound could be further explored for its potential in cancer treatment .

Comparative Analysis

To better understand the biological activity of 2-{2-[(2-Methylpentan-3-yl)amino]ethoxy}ethan-1-ol, a comparison with similar compounds is useful:

Compound Name	Structure	Biological Activity	Notes
2-Aminoethanol	Structure	Mild antimicrobial	Commonly used in pharmaceuticals
Ethanolamine	Structure	Neuroprotective	Well-studied for CNS applications
3-(N-acetyl)-N-(2-methylpentan-2-yl)aniline	Structure	Anticancer	Similar mechanism but different efficacy